Cas no 2379321-58-9 (1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene)

• Product Name: 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene
• CAS No: 2379321-58-9
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 5075208
• PubChem ID: 68196908
• Update Time: 2025-10-23

1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene
• 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene

• Inchi： 1S/C9H8ClF3O/c1-14-5-6-7(9(11,12)13)3-2-4-8(6)10/h2-4H,5H2,1H3
• InChI Key： KUVGKWHEJJGFCX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1COC

Computed Properties

• Exact Mass: 224.0215771g/mol
• Monoisotopic Mass: 224.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene

Introduction to 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene (CAS No. 2379321-58-9)

1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene, with the CAS number 2379321-58-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex molecular structure, which includes a chloro group, a methoxymethyl group, and a trifluoromethyl group, all attached to a benzene ring. These functional groups contribute to the compound's stability, reactivity, and biological activity.

The chloro group in 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene plays a crucial role in its chemical reactivity and can be readily substituted in various reactions, making it a valuable intermediate in the synthesis of more complex molecules. The methoxymethyl group provides additional steric hindrance and can act as a protecting group in certain synthetic pathways. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the compound's lipophilicity and metabolic stability, which are important factors in drug design.

Recent studies have explored the potential of 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene as a building block for the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the use of this compound as a precursor for the synthesis of anti-cancer agents. The researchers found that derivatives of 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene exhibited significant cytotoxic activity against various cancer cell lines, particularly those resistant to conventional chemotherapy.

In addition to its pharmaceutical applications, 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene has shown promise in materials science. A research team from the University of California (2024) utilized this compound as a key component in the synthesis of advanced polymer materials with enhanced thermal stability and mechanical strength. The unique combination of functional groups in 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene allowed for the creation of polymers with tailored properties suitable for high-performance applications.

The synthetic route for 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene involves several well-established chemical transformations. One common method involves the reaction of 1-chloro-3-trifluoromethylbenzene with methoxy methyl chloride in the presence of a suitable base. This reaction is typically carried out under controlled conditions to ensure high yield and purity. Another approach involves the direct fluorination of 1-chloro-2-methoxybenzene using selective fluorinating agents such as Selectfluor®. Both methods have been optimized to produce high-quality 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene suitable for further applications.

The physical and chemical properties of 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene have been extensively characterized using various analytical techniques. Spectroscopic methods such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry) have provided detailed insights into the molecular structure and functional groups of this compound. These techniques are essential for confirming the identity and purity of 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene, which is crucial for its use in sensitive applications such as drug development.

In terms of safety and handling, 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene should be stored under appropriate conditions to maintain its stability and prevent degradation. It is recommended to store the compound at room temperature away from direct sunlight and moisture. Personal protective equipment (PPE), including gloves and safety goggles, should be used when handling this compound to minimize exposure risks.

The future prospects for 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical properties and potential benefits in various industries. As advancements in synthetic methods and analytical techniques continue to evolve, it is likely that 1-Chloro-2-(methoxymethyl)-3-(trifluoromethyl)benzene will play an increasingly important role in scientific and industrial innovations.